Cas no 64252-08-0 (Quinoxaline-5,6,7,8-d4)
Quinoxaline-5,6,7,8-d4 is a stable, deuterated derivative of quinoxaline. Its high deuteration significantly reduces the NMR chemical shift anisotropy, enhancing spectral resolution in NMR studies. The compound's structural stability and unique deuteration properties make it an ideal tool for advanced structural elucidation and analytical research.
Quinoxaline-5,6,7,8-d4 structure
Product Name:Quinoxaline-5,6,7,8-d4
CAS No:64252-08-0
MF:C8H6N2
MW:134.171288013458
CID:499986
PubChem ID:102602170
Update Time:2025-07-27
Quinoxaline-5,6,7,8-d4 Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline-5,6,7,8-d4(9CI)
- QUINOXALINE-5,6,7,8-D4
- D98005
- Quinoxaline-d4
- HY-W018677S
- 64252-08-0
- 5,6,7,8-tetradeuterioquinoxaline
- CS-0626207
- Quinoxaline-5,6,7,8-d4
-
- Inchi: 1S/C8H6N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H/i1D,2D,3D,4D
- InChI Key: XSCHRSMBECNVNS-RHQRLBAQSA-N
- SMILES: N1C=CN=C2C([2H])=C([2H])C([2H])=C([2H])C=12
Computed Properties
- Exact Mass: 134.078205184g/mol
- Monoisotopic Mass: 134.078205184g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 99.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 25.8Ų
Quinoxaline-5,6,7,8-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q750006-5mg |
Quinoxaline-5,6,7,8-d4 |
64252-08-0 | 5mg |
$ 64.00 | 2023-09-06 | ||
| TRC | Q750006-10mg |
Quinoxaline-5,6,7,8-d4 |
64252-08-0 | 10mg |
$ 81.00 | 2023-09-06 | ||
| TRC | Q750006-50mg |
Quinoxaline-5,6,7,8-d4 |
64252-08-0 | 50mg |
$144.00 | 2023-05-17 |
Quinoxaline-5,6,7,8-d4 Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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